Cas no 1871168-31-8 (4-[(4,4-Dimethylcyclohexyl)methyl]piperidin-4-ol)

• Product Name: 4-[(4,4-Dimethylcyclohexyl)methyl]piperidin-4-ol
• CAS No: 1871168-31-8
• MF: C₁₄H₂₇NO
• MW: 225.370284318924
• CID: 5881076
• PubChem ID: 165665607
• Update Time: 2025-05-24

4-[(4,4-Dimethylcyclohexyl)methyl]piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1835137
• 4-[(4,4-dimethylcyclohexyl)methyl]piperidin-4-ol
• 1871168-31-8
• 4-[(4,4-Dimethylcyclohexyl)methyl]piperidin-4-ol

• Inchi： 1S/C14H27NO/c1-13(2)5-3-12(4-6-13)11-14(16)7-9-15-10-8-14/h12,15-16H,3-11H2,1-2H3
• InChI Key： JPUAQXWAEOZXKR-UHFFFAOYSA-N
• SMILES： OC1(CCNCC1)CC1CCC(C)(C)CC1

Computed Properties

• Exact Mass: 225.209264485g/mol
• Monoisotopic Mass: 225.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 32.3Ų

Additional information on 4-[(4,4-Dimethylcyclohexyl)methyl]piperidin-4-ol

Comprehensive Overview of 4-[(4,4-Dimethylcyclohexyl)methyl]piperidin-4-ol (CAS No. 1871168-31-8)

4-[(4,4-Dimethylcyclohexyl)methyl]piperidin-4-ol (CAS No. 1871168-31-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound features a piperidin-4-ol core substituted with a 4,4-dimethylcyclohexylmethyl group, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting neurological and metabolic disorders.

The growing interest in 4-[(4,4-Dimethylcyclohexyl)methyl]piperidin-4-ol aligns with current trends in precision medicine and small-molecule therapeutics. As the demand for novel CNS-active compounds rises, this compound's structural versatility offers opportunities for modulating receptor interactions. Its lipophilic character, derived from the dimethylcyclohexyl moiety, enhances blood-brain barrier permeability—a critical factor in developing treatments for conditions like neuropathic pain or cognitive impairment.

From a synthetic chemistry perspective, CAS No. 1871168-31-8 represents an interesting case study in sterically hindered amine chemistry. The 4-position hydroxyl group on the piperidine ring provides a handle for further derivatization, while the gem-dimethyl substitution on the cyclohexane ring introduces conformational constraints that can influence molecular recognition. These features make it particularly relevant to researchers investigating structure-activity relationships (SAR) in medicinal chemistry programs.

Recent literature searches indicate heightened interest in piperidine derivatives as GPCR modulators, tying into broader pharmaceutical industry focus on targeted protein degradation strategies. The compound's sp3-rich character (a current hotspot in drug design) addresses the industry's shift away from flat aromatic systems toward more three-dimensional architectures that often demonstrate improved selectivity and metabolic stability.

Quality control of 4-[(4,4-Dimethylcyclohexyl)methyl]piperidin-4-ol requires sophisticated analytical techniques. Modern HPLC-MS methods can verify the compound's purity while NMR spectroscopy confirms its structural integrity—both critical for reproducibility in biological studies. The compound's chiral center at the 4-position of the piperidine ring also makes it relevant to discussions about enantioselective synthesis, a persistent theme in organic chemistry forums.

Environmental and green chemistry considerations are increasingly applied to compounds like CAS 1871168-31-8. Researchers are examining sustainable synthetic routes that minimize hazardous byproducts, reflecting the pharmaceutical industry's commitment to Process Chemistry Intensification (PCI). The compound's stability profile also makes it suitable for continuous flow chemistry applications—an area gaining traction in industrial-scale production.

In material science applications, the amphiphilic nature of 4-[(4,4-Dimethylcyclohexyl)methyl]piperidin-4-ol has prompted investigations into its potential as a molecular scaffold for functional materials. The balance between its polar hydroxyl group and nonpolar cyclohexyl moiety creates interesting possibilities for supramolecular assembly or as a building block for metal-organic frameworks (MOFs).

The compound's physicochemical properties (including logP, pKa, and solubility) are frequently searched parameters, underscoring its relevance to ADMET prediction modeling. Computational chemists often use such data to validate in silico models for drug-likeness assessment—a crucial step in virtual screening workflows that has become standard practice in early-stage discovery programs.

Patent analysis reveals growing intellectual property activity surrounding piperidin-4-ol derivatives, with CAS 1871168-31-8 appearing in several applications related to kinase inhibition and ion channel modulation. This aligns with commercial interest in targeted therapies where such chemical scaffolds can provide selectivity advantages over existing therapeutic agents.

As analytical technologies advance, the characterization of 4-[(4,4-Dimethylcyclohexyl)methyl]piperidin-4-ol benefits from techniques like cryo-EM for studying its interactions with biological targets and AI-assisted retrosynthesis tools for optimizing its production. These cutting-edge approaches position the compound at the intersection of traditional medicinal chemistry and modern digital chemistry innovations.